Cas no 57162-74-0 (9H-Indeno[2,1-c]pyridine, 1,3-diphenyl-)

9H-Indeno[2,1-c]pyridine, 1,3-diphenyl- structure
57162-74-0 structure
Product name:9H-Indeno[2,1-c]pyridine, 1,3-diphenyl-
CAS No:57162-74-0
MF:C24H17N
MW:319.39848
CID:346329
PubChem ID:629257

9H-Indeno[2,1-c]pyridine, 1,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • 9H-Indeno[2,1-c]pyridine, 1,3-diphenyl-
    • 1,3-diphenyl-9H-indeno[2,1-c]pyridine
    • 1,3-Diphenyl-2-azafluorene
    • SQSHIJWTIXQHEU-UHFFFAOYSA-N
    • DTXSID70347999
    • 57162-74-0
    • 1,3-Diphenyl-9H-indeno[2,1-c]pyridine #
    • Inchi: InChI=1S/C24H17N/c1-3-9-17(10-4-1)23-16-21-20-14-8-7-13-19(20)15-22(21)24(25-23)18-11-5-2-6-12-18/h1-14,16H,15H2
    • InChI Key: SQSHIJWTIXQHEU-UHFFFAOYSA-N
    • SMILES: C1(C2C3CC4=C(C=3C=C(C3C=CC=CC=3)N=2)C=CC=C4)C=CC=CC=1

Computed Properties

  • Exact Mass: 319.13621
  • Monoisotopic Mass: 319.136099547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 433
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • PSA: 12.89

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